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Compound of Interest

Compound Name: 1,1,1-Trichloropentafluoropropane

Cat. No.: B1594311 Get Quote

This technical support guide is designed for researchers, scientists, and drug development

professionals to address the compatibility of 1,1,1-Trichloropentafluoropropane with common

laboratory materials. Due to the limited availability of specific compatibility data for this

compound, the information provided is based on the general chemical resistance of materials

to halogenated hydrocarbons. It is imperative to conduct experimental testing under your

specific operating conditions before widespread use.

Frequently Asked Questions (FAQs)
Q1: What is 1,1,1-Trichloropentafluoropropane and to which chemical class does it belong?

1,1,1-Trichloropentafluoropropane (also known as CFC-215cb) is a chlorofluorocarbon

(CFC).[1] As a halogenated hydrocarbon, its compatibility with laboratory materials should be

approached with caution, as this class of chemicals can be aggressive towards certain

polymers and elastomers.

Q2: I do not have specific compatibility data for 1,1,1-Trichloropentafluoropropane. How

should I select materials for my experiment?

When specific data is unavailable, material selection should be based on their general

resistance to chlorinated and fluorinated hydrocarbons.[2] Materials such as

Polytetrafluoroethylene (PTFE) and other fluoropolymers generally exhibit high resistance to a

wide range of chemicals, including solvents, acids, and bases.[3] For metals, stainless steel is
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a common choice for its inertness. However, the most reliable method is to conduct

compatibility testing under your experimental conditions.

Q3: What are the common signs of material incompatibility with 1,1,1-
Trichloropentafluoropropane?

Signs of incompatibility can vary depending on the material. For plastics and elastomers, you

might observe:

Swelling or softening

Discoloration

Cracking or crazing

Brittleness

A change in weight or dimensions

For metals, look for signs of corrosion, such as pitting or discoloration.

Q4: Can temperature affect the compatibility of materials with 1,1,1-
Trichloropentafluoropropane?

Yes, elevated temperatures can accelerate chemical reactions and increase the likelihood of

material degradation.[4][5] A material that is compatible at room temperature may not be

suitable for use at higher temperatures. Always consider the temperature range of your

experiment when selecting and testing materials.

Q5: Are there any general guidelines for handling halogenated hydrocarbons like 1,1,1-
Trichloropentafluoropropane in the lab?

Yes. Beyond material compatibility, it is crucial to handle such chemicals in a well-ventilated

area, preferably within a fume hood, to avoid inhalation of vapors. Always use appropriate

personal protective equipment (PPE), including gloves and safety glasses. Ensure that all

storage and reaction vessels are properly sealed and labeled.
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Issue Possible Cause Recommended Action

Plastic tubing has become

cloudy and swollen.

Chemical attack by 1,1,1-

Trichloropentafluoropropane.

Immediately discontinue use of

the current tubing. Replace

with a more chemically

resistant material such as

PTFE or a compatible

fluoropolymer. Conduct a

small-scale immersion test

before implementing the new

material in your experiment.

Elastomeric seals (e.g., O-

rings) are brittle and cracked.

Incompatibility with 1,1,1-

Trichloropentafluoropropane,

leading to loss of plasticizers

and degradation.

Replace the seals with a more

robust elastomer like

perfluoroelastomer (FFKM) or

PTFE-encapsulated seals.

Verify compatibility by soaking

a sample seal in the chemical

for a period representative of

your experimental duration.

Discoloration or pitting

observed on metal

components.

Corrosion induced by 1,1,1-

Trichloropentafluoropropane,

possibly accelerated by

impurities or elevated

temperatures.

Cease use of the affected

equipment. Consult a

corrosion resistance chart for a

more suitable metal or alloy.

For many applications, 316

stainless steel is a good

starting point, but more

resistant alloys may be

necessary.

Unexpected experimental

results or contamination.

Leaching of chemicals from

incompatible labware into the

experimental solution.

Review the compatibility of all

materials in contact with your

reagents. If incompatibility is

suspected, replace the

component with a more inert

material like glass or PTFE.

Run a blank experiment with
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only the solvent and the new

labware to test for leachables.

Material Compatibility Summary
The following tables provide a general, qualitative assessment of the compatibility of common

lab materials with halogenated hydrocarbons like 1,1,1-Trichloropentafluoropropane. This

information is not based on specific testing with this compound and should be used as a

preliminary guide only.

Plastics

Material Expected Compatibility Notes

Polytetrafluoroethylene (PTFE) Excellent

Generally inert to most

chemicals, including

halogenated hydrocarbons.[3]

Polyvinylidene Fluoride

(PVDF)
Good

High resistance to halogens

and organic solvents.

Polypropylene (PP) Fair to Poor

Can be susceptible to attack

by chlorinated hydrocarbons,

leading to swelling and loss of

mechanical strength.[2]

Polyethylene (HDPE, LDPE) Poor

Generally not recommended

for use with halogenated

solvents.

Polyvinyl Chloride (PVC) Poor
Attacked by chlorinated

hydrocarbons.

Polycarbonate (PC) Poor

Prone to stress cracking and

chemical attack by

halogenated compounds.

Elastomers
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Material Expected Compatibility Notes

Perfluoroelastomer (FFKM) Excellent

Offers the broadest range of

chemical resistance among

elastomers.

Viton® (FKM) Good to Fair

Generally good resistance, but

swelling may occur with some

fluorinated compounds. Testing

is recommended.

Ethylene Propylene Diene

Monomer (EPDM)
Poor

Not recommended for use with

chlorinated or aromatic

hydrocarbons.

Silicone Poor

Tends to swell significantly in

the presence of many

solvents, including

halogenated hydrocarbons.

Nitrile (Buna-N) Poor
Not suitable for use with

halogenated hydrocarbons.

Metals
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Material Expected Compatibility Notes

Stainless Steel (316) Good

Generally resistant, but

corrosion can be a concern

with acidic impurities or at

elevated temperatures.

Stainless Steel (304) Fair
Less resistant to corrosion

than 316 stainless steel.

Aluminum Fair to Poor

Can be susceptible to

corrosion, especially in the

presence of moisture.

Brass, Copper Poor

Generally not recommended

for use with halogenated

compounds due to potential

reactivity.

Experimental Protocol for Compatibility Testing
This protocol outlines a general procedure for assessing the compatibility of a material with

1,1,1-Trichloropentafluoropropane.

1. Initial Screening (Immersion Test) a. Cut several pre-weighed and measured samples of the

material to be tested. b. Fully immerse the samples in 1,1,1-Trichloropentafluoropropane in a

sealed, labeled container. c. Place the container in a location that simulates the temperature of

your experimental conditions. d. After a predetermined exposure time (e.g., 24 hours, 7 days),

remove the samples. e. Visually inspect for any changes such as discoloration, swelling, or

cracking. f. Gently blot the samples dry and re-weigh and re-measure them to quantify any

changes.

2. Mechanical Property Assessment a. For plastics and elastomers, perform a qualitative

assessment of flexibility and hardness compared to an unexposed control sample. b. If

quantitative data is required, mechanical testing (e.g., tensile strength, elongation at break) can

be performed on exposed and control samples. A significant change in these properties

indicates incompatibility.
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3. Simulated Use Test a. Assemble a small-scale version of your experimental setup using the

candidate material. b. Run the experiment with 1,1,1-Trichloropentafluoropropane for the

intended duration. c. At the conclusion of the test, inspect all components for any signs of

degradation. d. Analyze a sample of the 1,1,1-Trichloropentafluoropropane (e.g., by

chromatography) to check for any leached substances from the material.

Below is a graphical representation of the compatibility testing workflow.
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Phase 1: Material Selection

Phase 2: Experimental Testing
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Specific Data for
1,1,1-Trichloropentafluoropropane
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Yes
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General Halogenated

Hydrocarbon Resistance

No
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Visual Inspection:
- Swelling
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- Weight Change

- Dimensional Change

Significant Changes
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Simulated Use Test

No

Material is Incompatible.
Return to Phase 1.

Yes

Final Inspection and
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Material is Compatible
for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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